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Compound of Interest

Compound Name: Araneosol

Cat. No.: B017500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Araneosol is a flavonoid compound that has been isolated from the plant Herissantia tiubae.[1]

As a distinct phytochemical entity, Araneosol holds potential for use as a reference standard in

the qualitative and quantitative analysis of plant extracts and other botanical materials.

Reference standards are crucial in phytochemical analysis for the accurate identification and

quantification of specific compounds. This document provides detailed application notes and

protocols for the hypothetical use of Araneosol as a standard in the analysis of flavonoids in a

plant matrix using High-Performance Liquid Chromatography (HPLC).

Chemical Information:

Molecular Formula: C₁₉H₁₈O₈[1]

Molecular Weight: 374.34 g/mol [1]

CAS Number: 50461-86-4[1]

Class: Flavonoid[1]

Quantitative Data Summary
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The following tables represent hypothetical data from a method validation study using

Araneosol as a reference standard for the quantification of a target flavonoid in a plant extract.

Table 1: Araneosol Calibration Curve Data

Concentration (µg/mL) Peak Area (mAU*s)

1.0 15,234

5.0 76,170

10.0 151,980

25.0 380,100

50.0 759,900

100.0 1,521,000

Table 2: Method Validation Parameters for Araneosol

Parameter Value

Linearity (R²) 0.9998

Limit of Detection (LOD) 0.25 µg/mL

Limit of Quantification (LOQ) 0.75 µg/mL

Precision (%RSD, n=6) 1.8%

Accuracy (Recovery %) 98.5% - 101.2%

Experimental Workflow
The following diagram illustrates the general workflow for the quantification of a target flavonoid

in a plant sample using Araneosol as a standard.
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Experimental workflow for flavonoid quantification.

Principle of Quantification using a Reference
Standard
The diagram below illustrates the logical relationship for quantifying an unknown concentration

of a target analyte in a sample by using a reference standard to create a calibration curve.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b017500?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Knowns

Unknown

Calibration & Quantification

Known Concentrations
of Araneosol Standard

Instrument Response
(Peak Area)

generates

Calibration Curve
(Concentration vs. Response)

establishes

Plant Extract with
Unknown Concentration

Instrument Response
(Peak Area)

yields

Calculated Concentration
of Target Flavonoid

interpolated onbasis for

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Araneosol as a
Standard for Phytochemical Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017500#araneosol-as-a-standard-for-phytochemical-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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